Cas no 85070-47-9 (1-(bromomethyl)-3-chloro-2-fluorobenzene)

1-(Bromomethyl)-3-chloro-2-fluorobenzene is a halogenated aromatic compound featuring reactive bromomethyl, chloro, and fluoro substituents on a benzene ring. Its multi-functional structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromomethyl group enables further alkylation or nucleophilic substitution reactions, while the chloro and fluoro substituents enhance reactivity and selectivity in cross-coupling reactions. This compound is characterized by its high purity and stability, ensuring consistent performance in demanding synthetic processes. Its well-defined molecular structure allows precise modifications, making it a preferred choice for constructing complex molecules in medicinal chemistry and material science.

1-(bromomethyl)-3-chloro-2-fluorobenzene structure

85070-47-9 structure

Product Name:1-(bromomethyl)-3-chloro-2-fluorobenzene

CAS No:85070-47-9

MF:C₇H₅BrClF

MW:223.470003843307

MDL:MFCD00042503

CID:60817

PubChem ID:522827

Update Time:2025-06-07

1-(bromomethyl)-3-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(Bromomethyl)-3-chloro-2-fluorobenzene
- 3-Chloro-2-fluorobenzyl bromide
- 2-FLUORO-3-CHLOROBENZYL BROMIDE
- 3-Chloro-2-flurobenzyl bromide
- C7H5BrClF
- 3-chloro-2-fluorobenzylbromide
- 3-chloro-2-fluoro benzyl bromide
- alpha-Bromo-3-chloro-2-fluorotoluene
- BENZENE, 1-(BROMOMETHYL)-3-CHLORO-2-FLUORO-
- ALPHA-BROMO-2-FLUORO-3-CHLOROTOLUENE
- HYILLTADABKYHO-UHFFFAOYSA-N
- 1-bromomethyl-3-chloro-2-fluoro-benzene
- PubChem4895
- 1-(bromomethyl)-3-chloro-2-fluoro-benzene
- 2-fluoro-3-
- 1-(Bromomethyl)-3-chloro-2-fluorobenzene (ACI)
- 1-(Bromomethyl)-3-chloro-2-fluorobenzene #
- 1-(Bromomethyl)-3-chloro-2-fluoro-benzene; 1-(Bromomethyl)-3-chloro-2-fluorobenzene;
- 1-(bromomethyl)-3-chloranyl-2-fluoranyl-benzene
- AC-4165
- 2-fluoro-3-chloro-benzyl bromide
- 3-chloro-2-fluoro-benzyl bromide
- DB-006392
- A841192
- DTXSID30335079
- 85070-47-9
- AKOS005064080
- EN300-170762
- 3-Chloro-2-fluorobenzyl bromide, AldrichCPR
- C2118
- SCHEMBL489698
- 2-Fluoro-3-chloro-benzylbromide
- MFCD00042503
- 1-chloro-3-bromomethyl-2-fluoro-benzene
- J-512187
- 1-(bromomethyl)-3-chloro-2-fluorobenzene
- MDL： MFCD00042503
- Inchi： 1S/C7H5BrClF/c8-4-5-2-1-3-6(9)7(5)10/h1-3H,4H2
- InChI Key： HYILLTADABKYHO-UHFFFAOYSA-N
- SMILES： FC1C(CBr)=CC=CC=1Cl

Computed Properties

Exact Mass: 221.92500
Monoisotopic Mass: 221.925
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.2
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: liquid
Density: 1.654
Melting Point: <35°C
Boiling Point: 126 °C
Flash Point: 125-126°C/15mm
Refractive Index: 1.569
PSA: 0.00000
LogP: 3.37400
Sensitiveness: Lachrymatory
Solubility: Not determined

1-(bromomethyl)-3-chloro-2-fluorobenzene Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H314,H318
Warning Statement： P280,P305+P351+P338,P309,P310
Hazardous Material transportation number：3265
Hazard Category Code： 34-36/37/38-52-22
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Safety Term：8
Packing Group：III
Risk Phrases：R34
Storage Condition：Store at 4°C,-4At ℃Store…Better

1-(bromomethyl)-3-chloro-2-fluorobenzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(bromomethyl)-3-chloro-2-fluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C122801-1g	1-(bromomethyl)-3-chloro-2-fluorobenzene	85070-47-9	96%	1g	¥29.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C122801-25g	1-(bromomethyl)-3-chloro-2-fluorobenzene	85070-47-9	96%	25g	¥367.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C122801-5g	1-(bromomethyl)-3-chloro-2-fluorobenzene	85070-47-9	96%	5g	¥120.90	2023-09-03
Alichem	A013026218-250mg	3-Chloro-2-fluorobenzyl bromide	85070-47-9	97%	250mg	$499.20	2023-08-31
Alichem	A013026218-500mg	3-Chloro-2-fluorobenzyl bromide	85070-47-9	97%	500mg	$831.30	2023-08-31
Alichem	A013026218-1g	3-Chloro-2-fluorobenzyl bromide	85070-47-9	97%	1g	$1549.60	2023-08-31
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R005835-1g	1-(bromomethyl)-3-chloro-2-fluorobenzene	85070-47-9	96%	1g	￥27	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R005835-5g	1-(bromomethyl)-3-chloro-2-fluorobenzene	85070-47-9	96%	5g	￥77	2024-05-21
TRC	C366300-1g	3-Chloro-2-fluorobenzyl Bromide	85070-47-9		1g	$ 64.00	2023-09-08
TRC	C366300-10g	3-Chloro-2-fluorobenzyl Bromide	85070-47-9		10g	$ 362.00	2023-09-08

1-(bromomethyl)-3-chloro-2-fluorobenzene Production Method

Production Method 1

85070-48-0

85070-47-9

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 1 h, rt
1.2 Reagents: Water
1.3 Reagents: N-Bromosuccinimide , Triphenylphosphine Solvents: Tetrahydrofuran ; 45 min, 0 °C → rt
1.4 Reagents: Sodium thiosulfate

Reference

Base-promoted tandem synthesis of 2-azaaryl indoline

Chen, Shuguang; Tan, Jiahong; Wu, Hao; Zhao, Quansheng; Shang, Yongjia, Organic & Biomolecular Chemistry, 2023, 21(46), 9133-9137

1-(bromomethyl)-3-chloro-2-fluorobenzene Raw materials

3-Chloro-2-fluorobenzaldehyde

1-(bromomethyl)-3-chloro-2-fluorobenzene Preparation Products

1-(bromomethyl)-3-chloro-2-fluorobenzene (85070-47-9)

1-(bromomethyl)-3-chloro-2-fluorobenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:85070-47-9)3-氯-2-氟苄溴

Order Number:LE1635191

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:30

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:85070-47-9)3-Chloro-2-fluorobenzyl bromide

Order Number:1635191

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49